Cas no 1214376-21-2 (2-(2'-Fluoro-3-(trifluoromethyl)biphenyl-2-yl)acetic acid)

• Product Name: 2-(2'-Fluoro-3-(trifluoromethyl)biphenyl-2-yl)acetic acid
• CAS No: 1214376-21-2
• MF: C₁₅H₁₀F₄O₂
• MW: 298.232318401337
• CID: 4998459
• Update Time: 2025-08-04

2-(2'-Fluoro-3-(trifluoromethyl)biphenyl-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2'-Fluoro-3-(trifluoromethyl)biphenyl-2-yl)acetic acid

• Inchi： 1S/C15H10F4O2/c16-13-7-2-1-4-10(13)9-5-3-6-12(15(17,18)19)11(9)8-14(20)21/h1-7H,8H2,(H,20,21)
• InChI Key： QITCFDRCXWSSBI-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(C2C=CC=CC=2F)=C1CC(=O)O)(F)F

Computed Properties

• Exact Mass: 298.062
• Monoisotopic Mass: 298.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 37.3

Additional information on 2-(2'-Fluoro-3-(trifluoromethyl)biphenyl-2-yl)acetic acid

Introduction to 2-(2'-Fluoro-3-(trifluoromethyl)biphenyl-2-yl)acetic acid (CAS No. 1214376-21-2)

2-(2'-Fluoro-3-(trifluoromethyl)biphenyl-2-yl)acetic acid, identified by its Chemical Abstracts Service (CAS) number 1214376-21-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of biphenyl derivatives, characterized by its dual aromatic rings connected by a phenyl linkage. The presence of a fluoro substituent at the 2'-position and a trifluoromethyl group at the 3-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and material science applications.

The molecular structure of 2-(2'-Fluoro-3-(trifluoromethyl)biphenyl-2-yl)acetic acid consists of a benzene ring substituted with a fluorine atom and a trifluoromethyl group on an adjacent ring. This arrangement enhances the compound's lipophilicity and metabolic stability, which are critical factors in pharmaceutical development. The acetic acid moiety at the 2-position provides a carboxylic acid functional group, enabling further derivatization through esterification, amidation, or other chemical modifications. Such versatility makes this compound a promising candidate for synthesizing novel bioactive molecules.

In recent years, biphenyl derivatives have been extensively studied due to their broad spectrum of biological activities. The introduction of halogenated substituents, particularly fluorine and trifluoromethyl groups, has been shown to modulate pharmacokinetic properties and enhance binding affinity to biological targets. For instance, fluorine atoms can increase metabolic stability by preventing rapid degradation by cytochrome P450 enzymes, while trifluoromethyl groups often improve binding interactions by increasing lipophilicity and electronic effects.

Current research in medicinal chemistry has highlighted the potential of fluoro-trifluoromethyl biphenyl derivatives as inhibitors of various enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration. The compound CAS No. 1214376-21-2 has been investigated for its inhibitory effects on enzymes like Janus kinases (JAKs) and tyrosine kinases, which play crucial roles in signal transduction pathways associated with these diseases. Preliminary studies suggest that modifications at the fluoro and trifluoromethyl positions can fine-tune the compound's activity, leading to more potent and selective inhibitors.

The agrochemical industry has also shown interest in biphenyl derivatives due to their potential as pesticides and herbicides. The structural features of 2-(2'-Fluoro-3-(trifluoromethyl)biphenyl-2-yl)acetic acid, including its aromaticity and halogenated substituents, contribute to its ability to interact with biological targets in pests while minimizing toxicity to non-target organisms. This balance is essential for developing environmentally sustainable agrochemicals that protect crops without harming beneficial species.

From a synthetic chemistry perspective, the preparation of CAS No. 1214376-21-2 involves multi-step organic reactions that showcase advanced techniques in cross-coupling, fluorination, and trifluoromethylation. These synthetic strategies are critical for producing complex molecules with high precision and yield. The development of efficient synthetic routes not only facilitates research but also contributes to the broader goal of green chemistry by optimizing reaction conditions to reduce waste and energy consumption.

The pharmacological evaluation of 2-(2'-Fluoro-3-(trifluoromethyl)biphenyl-2-yl)acetic acid has revealed intriguing interactions with biological systems. For example, studies have demonstrated its ability to modulate neurotransmitter receptors, which could have implications for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, its potential as an anti-inflammatory agent has been explored through in vitro assays that measure its effects on cytokine production and inflammatory pathways.

The role of computational chemistry in understanding the behavior of biphenyl derivatives cannot be overstated. Molecular modeling techniques allow researchers to predict how these compounds will interact with biological targets at the atomic level. This approach accelerates the drug discovery process by identifying promising candidates early in the development pipeline. Furthermore, computational methods help optimize molecular structures for improved efficacy and reduced side effects.

In conclusion, CAS No. 1214376-21-2, or 2-(2'-Fluoro-3-(trifluoromethyl)biphenyl-2-yl)acetic acid, represents a significant advancement in the design of bioactive molecules for pharmaceutical and agrochemical applications. Its unique structural features—combining aromaticity with halogenated substituents—make it a versatile scaffold for further chemical exploration. As research continues to uncover new therapeutic potentials and synthetic methodologies for this class of compounds, their impact on modern medicine and agriculture is likely to grow even further.